Cas no 5965-56-0 (2-Keto-L-gulonic acid ethyl ester)

• Product Name: 2-Keto-L-gulonic acid ethyl ester
• CAS No: 5965-56-0
• MF: C₈H₁₄O₇
• MW: 222.192563533783
• CID: 2841824
• PubChem ID: 54523034
• Update Time: 2025-04-21

2-Keto-L-gulonic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5965-56-0
• 7C34X995V5
• DTXSID601310565
• L-Xylo-2-hexulosonic acid, ethyl ester
• 2-Keto-L-gulonic acid ethyl ester
• Q27268040
• L-Xylo-hexulosonic acid, ethyl ester
• UNII-7C34X995V5
• Ethyl L-xylo-2-hexulosonate
• 2-Keto-L-gulonic acid ethyl ester [MI]

• Inchi： 1S/C8H14O7/c1-2-15-8(14)7(13)6(12)5(11)4(10)3-9/h4-6,9-12H,2-3H2,1H3/t4-,5+,6-/m0/s1
• InChI Key： YREMEZZSVDDVKD-JKUQZMGJSA-N
• SMILES： O[C@@H]([C@@H](C(C(=O)OCC)=O)O)[C@H](CO)O

Computed Properties

• Exact Mass: 222.07395278Da
• Monoisotopic Mass: 222.07395278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 124Ų